Cas no 2248298-10-2 (Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate)

• Product Name: Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate
• CAS No: 2248298-10-2
• MF: C₉H₁₄O₃
• MW: 170.205663204193
• CID: 5762461
• PubChem ID: 137938529
• Update Time: 2025-06-14

Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate
• 2248298-10-2
• EN300-6506425

• Inchi： 1S/C9H14O3/c1-3-11-7(10)8(2)4-9(5-8)6-12-9/h3-6H2,1-2H3
• InChI Key： BLHYAXHSGCOLHE-UHFFFAOYSA-N
• SMILES： O1CC21CC(C(=O)OCC)(C)C2

Computed Properties

• Exact Mass: 170.094294304g/mol
• Monoisotopic Mass: 170.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.8Ų

Additional information on Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate

Exploring Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate (CAS No. 2248298-10-2): A Versatile Spirocyclic Compound in Modern Chemistry

In the realm of synthetic and medicinal chemistry, Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate (CAS No. 2248298-10-2) has emerged as a compound of significant interest due to its unique spirocyclic structure and potential applications. This ester derivative features a compact oxaspiro[2.3]hexane core, which is increasingly studied for its role in drug discovery, agrochemicals, and material science. Researchers are particularly drawn to its stereochemical complexity and the ability to serve as a building block for more complex molecules.

The compound’s CAS number 2248298-10-2 is a critical identifier for chemists navigating databases like SciFinder or Reaxys, where precise nomenclature ensures accurate retrieval of physicochemical data. Its ethyl carboxylate moiety enhances solubility and reactivity, making it a favored intermediate in multistep syntheses. Recent trends in green chemistry have also spotlighted such spirocyclic compounds due to their potential for atom economy and reduced waste generation—a hot topic in sustainable research.

One of the most searched questions in AI-driven platforms like ChatGPT or Google Scholar revolves around the "synthetic routes to spirocyclic compounds." Here, Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate serves as a case study. Its synthesis often involves cyclization strategies or ring-closing metathesis, techniques frequently discussed in forums and academic papers. The compound’s methyl group at the 5-position further allows for selective functionalization, a feature highly valued in structure-activity relationship (SAR) studies.

Beyond synthesis, the oxaspiro[2.3]hexane scaffold is gaining traction in fragrance chemistry and flavor enhancers, aligning with consumer demand for novel olfactory profiles. This application is frequently queried in SEO-optimized searches like "spirocyclic esters in perfumery." Additionally, the compound’s stability under physiological conditions makes it a candidate for prodrug design, another trending topic in pharmaceutical R&D.

In analytical chemistry, CAS No. 2248298-10-2 is often characterized via NMR spectroscopy and mass spectrometry, with data shared in open-access repositories to foster collaboration. The rise of AI-assisted retrosynthesis tools has further amplified interest in such compounds, as algorithms predict novel pathways to optimize yields—a frequent search term among chemists.

To summarize, Ethyl 5-methyl-1-oxaspiro[2.3]hexane-5-carboxylate exemplifies the intersection of innovation and utility in modern chemistry. Its adaptability across industries—from life sciences to specialty chemicals—ensures its relevance in both academic and industrial settings, while its structural elegance continues to inspire new research directions.